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Compound of Interest

Compound Name: Enprofylline

Cat. No.: B1671344

Enprofylline: A Technical Guide for Researchers

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the chemical and
pharmacological properties of enprofylline. The information is curated to support research and
development activities, offering detailed data on its chemical identifiers, pharmacological
actions, and relevant experimental insights.

Core Chemical Data

Enprofylline, a xanthine derivative, is a subject of interest for its bronchodilatory and anti-
inflammatory effects. Accurate identification is paramount in research and drug development.

Chemical Identifiers

A comprehensive list of identifiers for enprofylline is provided below, facilitating its
unambiguous identification across various databases and regulatory submissions.
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Identifier Type Identifier
CAS Number 41078-02-8[1][2][3]
IUPAC Name 3-propyl-7H-purine-2,6-dione[4]

Molecular Formula

CsH10N40O2[2][4]

Molecular Weight 194.19 g/mol [2]
INChl=1S/C8H10N402/c1-2-3-12-6-5(9-4-10-

InChl 6)7(13)11-8(12)14/h4H,2-3H2,1H3,(H,9,10)
(H,11,13,14)[3][5][6]

InChlKey SIQPXVQCUCHWDI-UHFFFAOY SA-N[3][5][6]

SMILES CCCnlc2nc[nH]c2c(=0)[nH]c1=0][6]

DrugBank Accession DB00824[5]

PubChem CID 1676[4]

ChEMBL ID CHEMBL279898[2]

UNII DT7DT5E518[2][5]

Synonyms 3-Propylxanthine, 3-n-Propylxanthine[1][4]

Pharmacological Profile

Enprofylline exhibits its therapeutic effects primarily through two distinct mechanisms of

action: inhibition of phosphodiesterase (PDE) enzymes and antagonism of adenosine

receptors.[4][7]

Signaling Pathways

The dual-action of enprofylline on these pathways leads to its characteristic bronchodilatory

and anti-inflammatory responses.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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